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Protocol for Preparing a 0.1 M Phosphate Buffer
using Disodium Hydrogen Phosphate Dihydrate
Abstract

This document provides a detailed protocol for the preparation of a 0.1 M phosphate buffer, a
commonly used buffer system in biological and chemical research. The protocol specifies the
use of disodium hydrogen phosphate dihydrate (Na2zHPOa4-2H20) as the basic component and
monosodium hydrogen phosphate monohydrate (NaH2POa4-H20) as the acidic component. This
guide is intended for researchers, scientists, and professionals in the field of drug development.

Introduction

Phosphate buffers are essential reagents in a wide variety of scientific applications due to their
buffering capacity within a physiologically relevant pH range (typically 5.8 to 8.0).[1] The
effectiveness of this buffer system is based on the equilibrium between the dihydrogen
phosphate ion (H2PO4™) and the hydrogen phosphate ion (HPO42™). The dihydrate form of
disodium hydrogen phosphate is a stable and commonly available salt for preparing this buffer.
This protocol outlines the necessary calculations, materials, and steps to prepare a 0.1 M
phosphate buffer to a desired pH.
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Materials and Reagents

¢ Disodium hydrogen phosphate dihydrate (NazHPO4:2H20)

e Monosodium hydrogen phosphate monohydrate (NaH2POa4-H20)
» Deionized or distilled water

e pH meter

o Magnetic stirrer and stir bar

e Volumetric flasks

o Graduated cylinders

» Beakers

e Hydrochloric acid (HCI) and Sodium hydroxide (NaOH) solutions for pH adjustment (optional)

Data Presentation: Reagent Properties

For accurate preparation of the buffer, the molecular weights of the reagents are critical.

Reagent Formula Molecular Weight ( g/mol )

Disodium hydrogen phosphate
dihydrate

NazHPO4-2H20 177.99

Monosodium hydrogen
NaHz2P04-H20 137.99
phosphate monohydrate

Experimental Protocol

This protocol describes the method of preparing 1 liter of 0.1 M phosphate buffer by mixing
stock solutions of the acidic and basic components. This method allows for easy adjustment to
achieve the desired pH.
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Preparation of Stock Solutions

e 0.2 M Disodium Hydrogen Phosphate Dihydrate Solution (Stock Solution B):
o Weigh out 35.60 g of NazHPO4:2H20 (Molecular Weight = 177.99 g/mol ).[2][3]
o Dissolve the salt in approximately 800 mL of deionized water in a beaker.

o Transfer the solution to a 1 L volumetric flask and bring the final volume to 1 L with
deionized water. Mix thoroughly.

e 0.2 M Monosodium Hydrogen Phosphate Monohydrate Solution (Stock Solution A):
o Weigh out 27.60 g of NaH2PO4-H20 (Molecular Weight = 137.99 g/mol ).[4][5]
o Dissolve the salt in approximately 800 mL of deionized water in a beaker.

o Transfer the solution to a 1 L volumetric flask and bring the final volume to 1 L with
deionized water. Mix thoroughly.

Preparation of 0.1 M Phosphate Buffer

To prepare 200 mL of 0.1 M phosphate buffer of a specific pH, mix the volumes of Stock
Solution A and Stock Solution B as indicated in the table below and dilute to a final volume of
200 mL with deionized water.[6][7][8]
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Target pH Volume of 0.2 M Volume of 0.2 M
NaH2PO4-H20 (mL) NazHPO4-2H20 (mL)

5.8 92.0 8.0

6.0 87.7 12.3

6.2 81.5 19.5

6.4 73.5 26.5

6.6 62.5 37.5

6.8 51.0 49.0

7.0 39.0 61.0

7.2 28.0 72.0

7.4 19.0 81.0

7.6 13.0 87.0

7.8 8.5 91.5

8.0 5.3 94.7

Note: The volumes in the table are for a final volume of 200 mL of 0.1 M phosphate buffer. For
a different final volume, scale the volumes of the stock solutions proportionally.

Final pH Adjustment

After mixing the stock solutions, it is crucial to verify the pH of the final buffer solution using a
calibrated pH meter. If necessary, adjust the pH to the desired value using small volumes of
concentrated HCI or NaOH.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Protocol for preparing a 0.1 M phosphate buffer with
Na2HPO4-2H20]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167983#protocol-for-preparing-a-0-1-m-phosphate-
buffer-with-na2hpo4-2h20]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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